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Compound of Interest

Compound Name: Delavinone

Cat. No.: B8257806

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties and

mechanism of action of Delavirdine, a non-nucleoside reverse transcriptase inhibitor (NNRTI).

Core Physicochemical Data
Delavirdine has been utilized in research and clinical settings primarily as its mesylate salt. The

following table summarizes the key molecular data for both the free base and the mesylate salt

forms.

Property Delavirdine (Free Base) Delavirdine Mesylate

Molecular Formula C₂₂H₂₈N₆O₃S[1][2][3][4]
C₂₂H₂₈N₆O₃S·CH₄O₃S[5] or

C₂₃H₃₂N₆O₆S₂

Molecular Weight 456.56 g/mol 552.67 g/mol

CAS Number 136817-59-9 147221-93-0
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Mechanism of Action: Inhibition of HIV-1 Reverse
Transcriptase
Delavirdine is a highly specific, non-competitive inhibitor of HIV-1 reverse transcriptase (RT), a

critical enzyme in the viral replication cycle. Unlike nucleoside reverse transcriptase inhibitors

(NRTIs), Delavirdine does not compete with nucleoside triphosphates for the active site of the

enzyme. Instead, it binds to a hydrophobic pocket, known as the NNRTI-binding pocket,

located approximately 10 Å from the catalytic site of the p66 subunit of the enzyme.

This binding event induces a conformational change in the reverse transcriptase, disrupting the

catalytic site and thereby inhibiting both RNA-dependent and DNA-dependent DNA polymerase

activities. This allosteric inhibition effectively halts the conversion of the viral RNA genome into

double-stranded DNA, a crucial step for the integration of viral genetic material into the host

cell's genome. Consequently, the life cycle of the virus is interrupted. It is important to note that

Delavirdine is not active against HIV-2 RT or human DNA polymerases.
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Figure 1. Mechanism of Delavirdine Action

Experimental Protocols
In Vitro HIV-1 Reverse Transcriptase Inhibition Assay
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This protocol outlines a method to determine the inhibitory activity of Delavirdine against HIV-1

reverse transcriptase.

Objective: To quantify the 50% inhibitory concentration (IC₅₀) of Delavirdine against

recombinant HIV-1 RT.

Methodology: A colorimetric reverse transcriptase assay can be utilized.

Preparation of Reagents:

Recombinant HIV-1 Reverse Transcriptase.

Delavirdine stock solution (e.g., in DMSO) serially diluted to achieve a range of

concentrations.

Reaction buffer containing a DNA/RNA template-primer, deoxynucleoside triphosphates

(dNTPs) including digoxigenin- and biotin-labeled dUTP.

Peroxidase-conjugated anti-digoxigenin antibody.

Peroxidase substrate (e.g., ABTS).

Lysis buffer.

Assay Procedure:

The assay is typically performed in a 96-well microplate format.

The DNA/RNA template-primer is immobilized on the surface of the wells.

Recombinant HIV-1 RT and the various dilutions of Delavirdine are added to the wells.

The reaction is initiated by the addition of the dNTP mixture.

The plate is incubated to allow for DNA synthesis.

During this incubation, the newly synthesized DNA strand will incorporate both biotin and

digoxigenin.
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The reaction is stopped, and the wells are washed to remove unincorporated reagents.

The biotin-labeled DNA remains bound to the streptavidin-coated microplate.

The digoxigenin-labeled nucleotides are detected by adding an anti-digoxigenin-

peroxidase conjugate.

After another washing step, the peroxidase substrate is added.

The colorimetric change is measured using a microplate reader at the appropriate

wavelength.

Data Analysis:

The absorbance values are plotted against the logarithm of the Delavirdine concentration.

The IC₅₀ value, which is the concentration of Delavirdine that inhibits 50% of the reverse

transcriptase activity, is calculated from the resulting dose-response curve.

Quantification of Delavirdine in Human Plasma by HPLC
This protocol describes a high-performance liquid chromatography (HPLC) method for the

determination of Delavirdine concentrations in human plasma, essential for pharmacokinetic

studies.

Objective: To accurately and precisely quantify Delavirdine in human plasma samples.

Methodology:

Sample Preparation (Protein Precipitation):

To a 500 µL aliquot of human plasma, add an internal standard (e.g., a structurally similar

compound not present in the sample).

Add a protein precipitating agent, such as acetonitrile or methanol, to the plasma sample.

Vortex the mixture vigorously to ensure thorough mixing and protein precipitation.

Centrifuge the sample at high speed (e.g., 10,000 x g) to pellet the precipitated proteins.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8257806?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully collect the supernatant for analysis.

Chromatographic Conditions:

HPLC System: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient or isocratic mobile phase consisting of a mixture of an aqueous

buffer (e.g., acetate buffer) and an organic solvent (e.g., acetonitrile).

Flow Rate: A typical flow rate is around 1.0 mL/min.

Detection: UV detection at a wavelength where Delavirdine exhibits significant

absorbance.

Injection Volume: A defined volume of the prepared sample supernatant is injected into the

HPLC system.

Calibration and Quantification:

Prepare a series of calibration standards by spiking known concentrations of Delavirdine

and a constant concentration of the internal standard into blank plasma.

Process these standards using the same sample preparation method as the unknown

samples.

Generate a calibration curve by plotting the peak area ratio of Delavirdine to the internal

standard against the nominal concentration of Delavirdine.

The concentration of Delavirdine in the unknown plasma samples is determined by

interpolating their peak area ratios from the calibration curve.
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Figure 2. HPLC Quantification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8257806?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ncbi.nlm.nih.gov/books/NBK547899/
https://pubmed.ncbi.nlm.nih.gov/11152019/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3185657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3185657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3939826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3939826/
https://fadavispt.mhmedical.com/content.aspx?bookid=1873&sectionid=139007467
https://www.benchchem.com/product/b8257806/docs#delavirdine-a-comprehensive-technical-review
https://www.benchchem.com/product/b8257806/docs#delavirdine-a-comprehensive-technical-review
https://www.benchchem.com/product/b8257806/docs#delavirdine-a-comprehensive-technical-review
https://www.benchchem.com/product/b8257806/docs#delavirdine-a-comprehensive-technical-review
https://www.benchchem.com/product/b8257806?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8257806?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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